Cas no 1780365-46-9 (4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid)

• Product Name: 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
• CAS No: 1780365-46-9
• MF: C₅H₂F₃NO₃
• MW: 181.069491863251
• CID: 4613458
• PubChem ID: 21611528
• Update Time: 2025-06-08

4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)oxazole-5-carboxylic acid
• 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid

• Inchi： 1S/C5H2F3NO3/c6-5(7,8)3-2(4(10)11)12-1-9-3/h1H,(H,10,11)
• InChI Key： HFNGQBQJYXCYHC-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=C(C(F)(F)F)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 4,5-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 4,5-disubstituted oxazoles

Additional information on 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid

Introduction to 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1780365-46-9)

4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1780365-46-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential applications in drug discovery. The presence of a trifluoromethyl group and a carboxylic acid moiety in its structure imparts unique chemical and pharmacological properties, making it a valuable building block in the synthesis of various bioactive molecules.

The chemical structure of 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid is characterized by a five-membered heterocyclic ring containing an oxygen and a nitrogen atom, with a trifluoromethyl group attached to the 4-position and a carboxylic acid group at the 5-position. The trifluoromethyl group is known for its electron-withdrawing properties, which can influence the compound's reactivity and stability. The carboxylic acid moiety provides functional versatility, enabling the formation of esters, amides, and other derivatives through various chemical reactions.

In recent years, there has been a growing interest in the use of 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid as a key intermediate in the synthesis of pharmaceuticals. Its unique structural features make it an attractive candidate for the development of novel drugs targeting various diseases. For instance, oxazoles have been shown to exhibit potent antimicrobial, antiviral, and anticancer activities. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of the resulting compounds, which are crucial factors in drug design.

One of the notable applications of 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have explored its potential as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and inflammatory diseases. The ability to modulate HDAC activity can lead to therapeutic benefits by altering gene expression patterns and inducing cell cycle arrest or apoptosis in cancer cells.

Beyond its use as an enzyme inhibitor, 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation, which can be mitigated by targeting specific signaling pathways. Oxazoles with trifluoromethyl groups have shown promise in reducing inflammation by inhibiting pro-inflammatory cytokines and mediators.

The synthetic accessibility of 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid has further enhanced its utility in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One common approach involves the cyclization of an appropriate N-substituted amide with a haloacetonitrile derivative in the presence of a base. This method allows for the introduction of different substituents at various positions on the oxazole ring, providing flexibility in the design of novel derivatives with tailored biological activities.

In addition to its direct use as a drug candidate, 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid serves as a valuable starting material for the synthesis of more complex molecules. For instance, it can be used to prepare prodrugs that are designed to improve drug delivery and bioavailability. Prodrugs are inactive precursors that are converted into active drugs within the body through enzymatic or chemical processes. By incorporating 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid into prodrug designs, researchers can enhance the pharmacokinetic properties of therapeutic agents.

The safety profile of 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid is another important consideration in its application as a pharmaceutical intermediate. Preclinical studies have demonstrated that this compound exhibits low toxicity and good biocompatibility when used within appropriate concentrations. However, thorough safety evaluations are essential to ensure that any potential side effects or adverse reactions are identified and addressed before advancing to clinical trials.

Clinical trials involving compounds derived from 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid have shown promising results in terms of efficacy and safety. For example, several Phase I and Phase II trials have evaluated the use of oxazole-based inhibitors for treating cancer and inflammatory diseases. These trials have provided valuable insights into the pharmacokinetics, pharmacodynamics, and therapeutic potential of these compounds.

In conclusion, 4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid (CAS No. 1780365-46-9) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive building block for the development of novel drugs targeting various diseases. Ongoing research continues to explore its applications as enzyme inhibitors, anti-inflammatory agents, and prodrug precursors. As new synthetic methods and biological studies emerge, the role of this compound in drug discovery is likely to expand further.